Cas no 8067-85-4 (Broadcillin)

Broadcillin structure
Product name:Broadcillin
CAS No:8067-85-4
MF:C35H38N6O9S2
MW:750.841025829315
CID:985986
Broadcillin Chemical and Physical Properties
Names and Identifiers
-
- (2S,5R,6R)-6-[[(2R)-2-amino-2-phenyl-acetyl]amino]-3,3-dimethyl-7-oxo- 4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid: (2S,5R,6R)-3,3-di methyl-6-[(5-methyl-3-phenyl-oxazole-4-carbonyl)amino]-7-oxo-4-thia-1- azabicyclo[3.2.0]heptane-2-carboxylic acid
- (2S,5R,6R)-6-[[(2R)-2-amino-2-phenyl-acetyl]amino]-3,3-dimethyl-7-oxo- 4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid: (2S,5R,6R)-3,3-di methyl-6-[(5-methyl-3-phenyl-oxazole-4-carbonyl)amino]-7-o
- broadcillin
- Oxacillin-ampicillin mixture
- Ampicillin-oxacillin mixture
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-((aminophenylacetyl)amino)-3,3-dimethyl-7-oxo-, (2S-(2-alpha,5-alpha,6-beta(S*)))-, mixt. with (2S-(2-alpha,5-alpha,6-beta))-3,3-dimethyl-6-(((5-methyl-3-phenyl-4-isoxazolyl)carbonyl)amino)-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
- ampiox
- Ampicillin mixture with oxacillin
- C19H19N3O5S.C16H19N3O4S
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-c
- Broadcillin
-
- Inchi: 1S/C19H19N3O5S.C16H19N3O4S/c1-9-11(12(21-27-9)10-7-5-4-6-8-10)15(23)20-13-16(24)22-14(18(25)26)19(2,3)28-17(13)22;1-16(2)11(15(22)23)19-13(21)10(14(19)24-16)18-12(20)9(17)8-6-4-3-5-7-8/h4-8,13-14,17H,1-3H3,(H,20,23)(H,25,26);3-7,9-11,14H,17H2,1-2H3,(H,18,20)(H,22,23)/t13-,14+,17-;9-,10-,11+,14-/m11/s1
- InChI Key: ZJZHQGPJCMNEDT-TWZKVBNYSA-N
- SMILES: S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)N)=O)=O.S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC(C1=C(C)ON=C1C1C=CC=CC=1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 52
- Rotatable Bond Count: 8
- Complexity: 1240
- Topological Polar Surface Area: 276
Broadcillin Related Literature
-
Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
-
Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
-
Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
-
5. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
8067-85-4 (Broadcillin) Related Products
- 2172195-93-4(tert-butyl 1-fluoro-2-oxo-5-phenylcyclohexane-1-carboxylate)
- 518330-99-9(pentyl 2-methyl-5-(4-methyl-3-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate)
- 1865098-54-9(3-Furanol, tetrahydro-3-(1-methyl-1H-1,2,4-triazol-5-yl)-)
- 2309457-17-6(Benzonitrile, 2-(3-amino-1-piperidinyl)-, hydrochloride (1:2))
- 2228731-24-4(3,3-difluoro-1-(1H-pyrrol-2-yl)cyclobutylmethanamine)
- 1797738-03-4(Tetrahydro-2H-pyran-4-yl tetrahydro-7-phenyl-1,4-thiazepine-4(5H)-carboxylate)
- 2191403-49-1(5-Chloro-6-cyano-N-ethyl-N-(2-ethylbutyl)pyridine-2-carboxamide)
- 1261437-51-7(3,6-Bis(perfluorophenyl)pyridine-2-methanol)
- 104047-30-5(Ethyl 4,7-dihydroxyquinoline-3-carboxylate)
- 1396794-34-5(2-(4,6-dimethylpyrimidin-2-yl)amino-N-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
